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Compound of Interest

Compound Name: Deoxycholic acid-d6

Cat. No.: B12408387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Deoxycholic acid (DCA), a secondary bile acid produced by gut microbiota, is a significant

signaling molecule involved in various cellular processes, including cell proliferation, apoptosis,

and inflammation. Its deuterated analog, Deoxycholic acid-d6 (DCA-d6), offers a stable

isotope-labeled standard for use in mass spectrometry-based tracer studies and

pharmacokinetic analysis, allowing researchers to track its metabolic fate and quantify its

presence in complex biological samples.[1][2][3] The replacement of hydrogen atoms with

deuterium can also enhance metabolic stability, potentially leading to a longer half-life in vitro

and in vivo without significantly altering the molecule's biological activity.[2][4][5]

These application notes provide detailed protocols for utilizing Deoxycholic acid-d6 in various

cell-based assays to investigate its effects on cellular signaling pathways and functions.
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Property Value Reference

Molecular Formula C24H34D6O4 [1]

Molecular Weight 398.61 g/mol [1]

Appearance Crystalline solid [6]

Storage
Store at -20°C for long-term

stability.
[1][6]

Solubility

Soluble in organic solvents

such as ethanol, DMSO, and

dimethyl formamide (DMF).

Sparingly soluble in aqueous

buffers.

[6]

Stock Solution Preparation:

To prepare a stock solution, dissolve Deoxycholic acid-d6 in a suitable organic solvent such

as DMSO.[6] For example, to prepare a 10 mM stock solution, dissolve 3.99 mg of DCA-d6 in 1

mL of DMSO. For cell-based assays, it is recommended to first dissolve DCA-d6 in an organic

solvent and then dilute it with the appropriate aqueous buffer or cell culture medium to the

desired final concentration.[6] Ensure the final concentration of the organic solvent in the cell

culture medium is minimal (typically <0.1%) to avoid solvent-induced cytotoxicity.

Cellular Mechanisms and Signaling Pathways
Deoxycholic acid has been shown to influence several key signaling pathways, making it a

molecule of interest in cancer research and metabolic studies.

1. β-Catenin Signaling Pathway:

In colon cancer cells, DCA at physiologically relevant concentrations (5-50 µM) can activate the

β-catenin signaling pathway.[7][8][9] This activation involves the tyrosine phosphorylation of β-

catenin, leading to its stabilization and translocation into the nucleus.[7][8] In the nucleus, β-

catenin acts as a transcriptional co-activator, upregulating the expression of target genes such
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as urokinase-type plasminogen activator (uPA), its receptor (uPAR), and cyclin D1.[7][8][9] This

cascade of events can promote cancer cell proliferation, invasion, and metastasis.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12408387?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

